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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the practical applications,
experimental protocols, and performance data of Aluminum-Platinum (Al-Pt) coatings for high-
temperature environments. This document is intended to serve as a valuable resource for
researchers and professionals working in materials science, aerospace, power generation, and
other fields where resistance to extreme temperatures and corrosive environments is critical.

Introduction to Al-Pt High-Temperature Coatings

Aluminum-platinum (Al-Pt) coatings are a cornerstone of high-temperature protection systems,
particularly for nickel-based superalloys used in the hot sections of gas turbines and jet
engines.[1] These coatings primarily consist of platinum-modified nickel aluminide (NiAl), which
forms a slow-growing, highly adherent alumina (Al203) scale upon exposure to high
temperatures. This thermally grown oxide (TGO) layer is the primary barrier against oxidation
and hot corrosion.[2]
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The addition of platinum to aluminide coatings significantly enhances their performance in
several ways:

e Improved Alumina Scale Adherence: Platinum promotes the selective oxidation of aluminum
and improves the adhesion of the protective alumina scale, reducing the likelihood of
spallation during thermal cycling.[3]

o Reduced Oxidation Rate: Pt-modified aluminide coatings exhibit a lower oxidation rate
compared to simple aluminide coatings.[4]

o Enhanced Hot Corrosion Resistance: The presence of platinum improves the coating's
resistance to degradation from molten salts, which can be a significant issue in marine and
industrial environments.[5][6]

« Inhibition of Detrimental Phase Transformations: Platinum can help to stabilize the desirable
-NiAl phase and prevent the formation of less protective phases.

Practical Applications

The primary application for Al-Pt coatings is in the most demanding high-temperature
environments, including:

e Gas Turbine Engines (Aerospace and Power Generation):

o Turbine Blades and Vanes: These components are directly exposed to hot combustion
gases and experience extreme temperatures and corrosive conditions. Al-Pt coatings are
applied to extend their operational life and prevent catastrophic failure.[1][6]

o Combustor Cans and Liners: Components within the combustion section of the engine
also benefit from the high-temperature protection afforded by Al-Pt coatings.

» Jet Engines: Similar to gas turbines, components in the hot section of jet engines rely on Al-
Pt coatings for survival and performance.

o Other High-Temperature Industrial Applications: Any application involving nickel-based
superalloys exposed to high temperatures and oxidative or corrosive atmospheres can
potentially benefit from Al-Pt coatings.
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Quantitative Performance Data

The following table summarizes typical compositions and performance characteristics of
various Al-Pt coatings on nickel-based superalloys.
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Experimental Protocols
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Protocol for Application of Platinum-Modified Aluminide
Coatings

This protocol outlines the typical steps for producing a two-layer, platinum-modified aluminide
coating on a nickel-based superalloy substrate. The process involves platinum electroplating
followed by a diffusion aluminizing process, such as pack cementation or chemical vapor
deposition (CVD).

4.1.1. Substrate Preparation

o Degreasing: Thoroughly clean the substrate with a suitable solvent (e.g., acetone, ethanol) in
an ultrasonic bath to remove any organic contaminants.

 Grit Blasting: Abrade the surface of the substrate using fine alumina (Al203) grit (e.g., 220
mesh) to create a clean, uniform, and slightly roughened surface to enhance coating
adhesion.

» Final Cleaning: Ultrasonically clean the grit-blasted substrate in a solvent to remove any
residual abrasive particles.

4.1.2. Platinum Electroplating

o Bath Preparation: Prepare an aqueous platinum electroplating solution. A common
formulation is a phosphate-based bath. Alternatively, an acid chloride electrolyte can be
used.[7][8]

» Electroplating:

o Immerse the cleaned substrate (cathode) and a platinum or platinized titanium anode in
the electroplating bath.

o Maintain the bath temperature, typically between 70-90°C.

o Apply a direct current with a specific current density (e.g., 0.5 - 2.0 A/dm?) for a duration
calculated to achieve the desired platinum layer thickness (typically 5-10 pm).
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o Post-Plating Cleaning: Rinse the platinum-plated substrate with deionized water and dry it
thoroughly.

4.1.3. Diffusion Heat Treatment (Optional but Recommended)

o Furnace Treatment: Place the platinum-plated substrate in a vacuum or inert atmosphere
(e.g., argon) furnace.

e Heating Cycle: Heat the substrate to a temperature of 1000-1100°C and hold for 1-2 hours to
diffuse the platinum into the nickel-based superalloy substrate. This step improves the
adhesion of the platinum layer.

4.1.4. Aluminizing

Method A: Pack Cementation (High Activity)[9][10]

o Pack Mixture Preparation: Prepare a powder mixture consisting of:
o An aluminum source (e.g., Al powder or Cr-Al alloy powder).
o A halide activator (e.g., NH4Cl or AlFs3), typically 1-2 wt.%.
o An inert filler (e.g., Al2O3 powder).

o Packing: Place the platinum-plated (and optionally diffusion-treated) substrates in a retort
and surround them with the pack mixture.

e Furnace Cycle:

o Heat the sealed retort in a furnace under an inert atmosphere (e.g., argon) to a
temperature between 800°C and 950°C.

o Hold for 4-10 hours. During this time, volatile aluminum halides form and transport
aluminum to the substrate surface, where it diffuses inward to form the aluminide layer.

e Cooling and Cleaning: Cool the retort to room temperature, and then carefully remove the
coated substrates and clean off any remaining pack mixture.
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Method B: Chemical Vapor Deposition (CVD)[11][12][13]

o Chamber Setup: Place the platinum-plated substrates in a CVD reactor.

e Process Parameters:

[e]

Heat the substrates to a deposition temperature, typically between 1000°C and 1100°C.

[e]

Introduce a carrier gas (e.g., hydrogen or argon).

(¢]

Introduce a precursor gas containing aluminum, typically generated by passing a reactive
gas like hydrogen chloride (HCI) over heated aluminum pellets to form aluminum chlorides
(e.g., AICI3).

[e]

Maintain a controlled pressure within the reactor.

e Deposition: The aluminum-containing gas decomposes at the hot substrate surface,
depositing aluminum which then diffuses into the substrate to form the aluminide coating.
The duration of this step determines the final coating thickness.

o Cooling: After the desired coating thickness is achieved, stop the flow of precursor gas and
cool the reactor under an inert atmosphere.

Protocol for High-Temperature Performance Testing

4.2.1. Isothermal and Cyclic Oxidation Testing (Based on ASTM D2485 principles)[14]

o Sample Preparation: Cut coated specimens into coupons of appropriate dimensions for
weight change measurements.

« Initial Measurement: Clean the coupons, and accurately measure their initial weight and
dimensions.

¢ Isothermal Oxidation:

o Place the coupons in a high-temperature furnace in air at a constant temperature (e.g.,
1100°C, 1150°C).
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o Remove the coupons at predetermined intervals (e.g., 10, 50, 100 hours), cool them to
room temperature, and weigh them to determine the mass change.

e Cyclic Oxidation:

o

Place the coupons in a furnace preheated to the test temperature (e.g., 1100°C).
o Hold at the high temperature for a specified duration (e.g., 1 hour).

o Rapidly cool the coupons to near room temperature (e.g., using forced air). This completes
one cycle.

o Repeat the cycle for a predetermined number of cycles or until coating failure (indicated by
significant weight loss due to spallation).

o Weigh the coupons after a set number of cycles to monitor weight change.

e Analysis: Analyze the weight change data (mg/cm?) as a function of time or number of
cycles. Characterize the oxide scale and coating microstructure using techniques like SEM,
EDS, and XRD.

4.2.2. Hot Corrosion Burner Rig Testing[15][16]
o Sample Preparation: Prepare coated specimens, often in the form of pins or paddles.
e Burner Rig Setup:
o Mount the specimens in a carousel within the burner rig.
o Ignite the burner using a fuel such as jet fuel or natural gas.
o Adjust the air-to-fuel ratio to achieve the desired combustion gas temperature and velocity.
o Corrodant Injection:

o Prepare a salt solution (e.g., a mixture of NaCl and NazSOas in deionized water) to simulate
a marine or industrial environment.
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o Inject the salt solution into the combustion chamber at a controlled rate to achieve a
specific salt concentration in the gas stream.

e Testing:

o Rotate the specimens in the hot gas stream at a specific temperature (e.g., 900°C for Type
| hot corrosion, 700°C for Type II).

o The test can be run continuously or with thermal cycles.
e Evaluation:
o Periodically remove the specimens for visual inspection and weight change measurement.

o After the test, perform metallographic cross-section analysis to measure the extent of
corrosion, including the depth of penetration and internal attack.

Visualizations
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Caption: Mechanism of protective alumina scale formation on an Al-Pt coating.

Experimental Workflows
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Caption: Workflow for the application of Al-Pt high-temperature coatings.
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Caption: Workflow for high-temperature testing of Al-Pt coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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